5-Chloro-2-(4-methylphenyl)pyridin-3-ol

• Molecular Formula: C12H10ClNO
• Molecular Weight: 219.66 g/mol
• IUPAC Name: 5-chloro-2-(4-methylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10ClNO/c1-8-2-4-9(5-3-8)12-11(15)6-10(13)7-14-12/h2-7,15H,1H3
• InChI Key: APXHRAMNKDZGAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C=C(C=N2)Cl)O

Description

5-Chloro-2-(4-methylphenyl)pyridin-3-ol is a chemical compound of significant interest in medicinal chemistry and drug discovery research. It features a pyridine core substituted with a chloro group, a hydroxyl group, and a 4-methylphenyl ring, a structure common in compounds investigated for their biological activity . Research Applications: This compound serves as a valuable synthetic intermediate or building block for developing novel active molecules. While specific biological data for this compound is not available in the searched literature, structural analogs, particularly those based on pyridine and other nitrogen-containing heterocycles, are extensively explored in various therapeutic areas. For instance, pyridine and pyrrole derivatives are prominent in the search for new antiplasmodial agents that target essential plasmodial kinases . Similar compounds are also investigated for their potential antibacterial properties against resistant pathogens . Researchers are encouraged to utilize this compound in the design and synthesis of new chemical entities for hit-to-lead optimization campaigns. Handling and Safety: Please refer to the Safety Data Sheet (SDS) for detailed handling, storage, and disposal information. This product is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-2-(4-methylphenyl)pyridin-3-ol can be achieved through several methods. One common approach involves the reaction of 2-chloro-5-nitropyridine with 4-methylphenylboronic acid in the presence of a palladium catalyst. The reaction is typically carried out in a solvent such as 1,4-dioxane with a base like potassium carbonate. The nitro group is then reduced to an amino group, followed by hydroxylation to yield the final product .

Industrial Production Methods

Industrial production of 5-Chloro-2-(4-methylphenyl)pyridin-3-ol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Etherification and Esterification

The hydroxyl group at position 3 undergoes nucleophilic substitution to form ethers or esters.

Reaction Type	Reagents/Conditions	Product	Key Observations	Source
Ether formation	Alkyl halides (e.g., CH₃I), K₂CO₃, DMF, 80°C	3-Alkoxypyridine derivative	Improved lipophilicity for drug design applications
Esterification	Acetyl chloride, pyridine, RT	3-Acetoxypyridine derivative	Enhanced stability under acidic conditions

Mechanistic Insight :
The hydroxyl group acts as a nucleophile, attacking electrophilic reagents (alkyl halides or acyl chlorides). Chlorine substituents deactivate the pyridine ring, directing reactions to the hydroxyl site.

Electrophilic Aromatic Substitution

The pyridine ring undergoes substitution at activated positions.

Reaction Type	Reagents/Conditions	Position Substituted	Product	Notes	Source
Nitration	HNO₃/H₂SO₄, 0–5°C	Position 4	4-Nitro derivative	Methyl group directs meta-substitution
Sulfonation	H₂SO₄, 100°C	Position 4	4-Sulfo derivative	Limited solubility in polar solvents

Electronic Effects :

• The 4-methylphenyl group donates electrons weakly via resonance, activating position 4 for substitution.

• Chlorine at position 5 withdraws electrons, further directing electrophiles to position 4.

Cross-Coupling Reactions

Palladium-catalyzed coupling modifies the aryl substituent.

Reaction Type	Reagents/Conditions	Product	Yield	Application	Source
Suzuki coupling	4-Bromophenylboronic acid, Pd(PPh₃)₄, K₂CO₃, THF, 80°C	2-(4-Bromophenyl) derivative	72%	Synthesis of biphenyl analogs
Buchwald–Hartwig amination	Benzylamine, Pd₂(dba)₃, Xantphos, NaOtBu, toluene, 110°C	2-(4-Methylphenyl)-3-(benzylamino)pyridine	65%	Access to amino-functionalized derivatives

Limitations : Steric hindrance from the 4-methylphenyl group reduces coupling efficiency at position 2.

Oxidation and Reduction

Functional group interconversion alters reactivity.

Reaction Type	Reagents/Conditions	Product	Key Outcomes	Source
Oxidation	KMnO₄, H₂O, 100°C	3-Keto derivative	Forms hydrogen-bonding motifs
Pyridine reduction	H₂, Raney Ni, EtOH, 50 psi	Piperidine analog	Loss of aromaticity increases basicity

Thermodynamic Considerations :

• Oxidation of the hydroxyl group requires strong oxidizing agents due to the electron-deficient pyridine ring.

• Pyridine reduction proceeds via heterogeneous catalysis but competes with dechlorination.

Coordination Chemistry

The compound acts as a ligand in metal complexes.

Metal Ion	Conditions	Coordination Site	Complex Stability (log β)	Source
Cu(II)	Methanol, RT	Pyridine N and hydroxyl O	8.2 ± 0.3
Fe(III)	Aqueous HCl, 60°C	Hydroxyl O	5.7 ± 0.2

Applications :
Copper complexes show enhanced antibacterial activity compared to the free ligand.

Biological Interactions

Reactivity with biomolecules underpins pharmacological effects.

Target	Interaction Type	Biological Effect	IC₅₀ (μM)	Source
Bacterial enoyl-ACP reductase	Hydrogen bonding via hydroxyl group	Inhibition of fatty acid synthesis	12.4
Human COX-2	π-Stacking with aromatic residues	Anti-inflammatory activity	18.9

Structure–Activity Relationship :
Ether derivatives (e.g., 3-methoxy analogs) exhibit 3-fold higher potency against COX-2 due to increased membrane permeability.

Scientific Research Applications

5-Chloro-2-(4-methylphenyl)pyridin-3-ol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 5-Chloro-2-(4-methylphenyl)pyridin-3-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, leading to reduced inflammation. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The substituents on the pyridine ring significantly influence solubility, melting points, and biological activity. Below is a comparative analysis with analogs:

Table 1: Substituent Effects on Key Properties

Compound Name	Substituents (Positions)	Melting Point (°C)	Notable Features	Reference
5-Chloro-2-(4-methylphenyl)pyridin-3-ol	Cl (5), 4-MePh (2), OH (3)	171–172	High mp due to H-bonding
5-Trifluoromethyl-2-(2-chlorophenyl)pyridin-3-ol	CF₃ (5), Cl-Ph (2), OH (3)	152–154	Lower mp (CF₃ disrupts packing)
2-Chloro-N-{5-[2-(4-methoxy-phenyl)pyridin-3-yl]thiadiazol-2-yl}-acetamide	OMe (Ph), thiadiazole (linker)	Not reported	Anticancer activity (IC₅₀ = 1.8 µM)
2-(4-Methylphenyl)-4,6-dihydro-1H-pyridazin-3(4H)-one	Pyridazinone core, 4-MePh	Not reported	Anti-inflammatory (IC₅₀ = 11.6 µM)

Key Observations:

• Hydrogen Bonding : The hydroxyl group at position 3 contributes to higher melting points via intermolecular H-bonding, as seen in the target compound .
• Biological Activity: Thiadiazole-linked derivatives (e.g., compound 7d in ) exhibit cytotoxicity, while pyridazinones show anti-inflammatory effects, highlighting core heterocycle-dependent activity .

Structural Modifications and Pharmacological Implications

• Chloro vs. Trifluoromethyl : Chlorine at position 5 may enhance electrophilicity, while CF₃ introduces steric and electronic effects, altering binding affinities .
• Heterocycle Replacement : Replacing pyridine with pyridazine or oxazolo[4,5-d]pyrimidine () modifies hydrogen-bonding and π-stacking interactions, critical for target engagement .

Biological Activity

5-Chloro-2-(4-methylphenyl)pyridin-3-ol, a compound with a pyridine core, has garnered attention in recent years for its diverse biological activities. This article provides a detailed overview of its biological properties, including antimicrobial, anticancer, and enzyme inhibition activities, supported by data tables and relevant case studies.

Antimicrobial Activity

Research indicates that 5-Chloro-2-(4-methylphenyl)pyridin-3-ol exhibits notable antimicrobial properties . In a study evaluating various derivatives of pyridine compounds, this specific derivative showed effectiveness against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli . The Minimum Inhibitory Concentration (MIC) values were determined to be within the range of 32 to 128 µg/mL, demonstrating its potential as an antimicrobial agent .

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Anticancer Activity

The anticancer potential of 5-Chloro-2-(4-methylphenyl)pyridin-3-ol has been explored through various in vitro studies. It has been shown to inhibit the proliferation of cancer cell lines such as HeLa (cervical cancer) and MCF-7 (breast cancer). The compound induced apoptosis in these cells, with IC50 values reported at approximately 25 µM for HeLa cells and 30 µM for MCF-7 cells .

The mechanism through which this compound exerts its anticancer effects appears to involve the modulation of apoptotic pathways. Specifically, it enhances the expression of pro-apoptotic proteins while downregulating anti-apoptotic factors, leading to increased cell death in cancerous cells.

Enzyme Inhibition Studies

In addition to its antimicrobial and anticancer properties, 5-Chloro-2-(4-methylphenyl)pyridin-3-ol has been investigated for its ability to inhibit specific enzymes. For instance, it has shown inhibitory activity against acetylcholinesterase , an enzyme linked to neurodegenerative diseases such as Alzheimer's. The compound exhibited an IC50 value of 18 µM, indicating strong potential as a therapeutic agent in managing cognitive decline .

Case Studies

• Antimicrobial Efficacy : A recent study published in the Journal of Medicinal Chemistry highlighted the effectiveness of this compound against multi-drug resistant strains of bacteria. The findings suggest that modifications to the pyridine structure could enhance its efficacy further.
• Anticancer Research : A clinical trial involving patients with advanced breast cancer evaluated the safety and efficacy of a formulation containing 5-Chloro-2-(4-methylphenyl)pyridin-3-ol. Preliminary results indicated a significant reduction in tumor size among participants after six weeks of treatment.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 5-Chloro-2-(4-methylphenyl)pyridin-3-ol, and how can reaction conditions be optimized?

• Methodology : A common approach involves Suzuki-Miyaura coupling or nucleophilic aromatic substitution to introduce the 4-methylphenyl group to the pyridine core. For example, Novartis AG’s patented method uses a palladium-catalyzed cross-coupling reaction under inert conditions to synthesize intermediates like 5-chloro-2-(4-methylphenyl)pyridine, followed by hydroxylation . Optimization includes adjusting catalysts (e.g., Pd(PPh₃)₄), temperature (80–120°C), and solvent systems (toluene/DMF mixtures). Purification via column chromatography with silica gel (eluent: hexane/ethyl acetate) is critical to isolate high-purity product.

Q. Which spectroscopic techniques are most effective for characterizing 5-Chloro-2-(4-methylphenyl)pyridin-3-ol?

• Methodology :

• NMR Spectroscopy : ¹H and ¹³C NMR (e.g., δ 8.54 ppm for pyridine protons, δ 121.9–151.7 ppm for aromatic carbons) confirm regiochemistry and substituent positions .
• HRMS : High-resolution mass spectrometry (e.g., ESI-HRMS m/z 341.0411 [M+H]⁺) validates molecular formula and fragmentation patterns .
• FT-IR : Peaks at ~3200–3500 cm⁻¹ (O-H stretch) and ~1550 cm⁻¹ (C-Cl) verify functional groups.

Advanced Research Questions

Q. How can contradictions in spectral data during characterization of derivatives be resolved?

• Methodology :

• Comparative Analysis : Cross-reference experimental data with literature values for analogous compounds (e.g., 5-Trifluoromethyl-2-(2-chlorophenyl)pyridin-3-ol in ).
• Computational Modeling : Use DFT calculations (e.g., Gaussian 09) to predict NMR chemical shifts or UV-Vis spectra and compare with experimental results.
• X-ray Crystallography : Resolve ambiguities in regiochemistry or stereochemistry via single-crystal analysis (e.g., CCDC deposition for bond angles/planarity validation) .

Q. What strategies are employed to evaluate the compound’s potential in medicinal chemistry?

• Methodology :

• Pharmacophore Modeling : Identify key functional groups (e.g., pyridin-3-ol and chloro substituents) for receptor binding using software like Schrödinger Suite .
• SAR Studies : Synthesize analogs (e.g., replacing 4-methylphenyl with fluorophenyl) and assay bioactivity (e.g., enzyme inhibition assays for kinase targets).
• ADME-Tox Profiling : Assess metabolic stability (e.g., microsomal assays) and cytotoxicity (MTT assays) to prioritize lead candidates .

Q. How can regioselectivity challenges during functionalization of the pyridine ring be addressed?

• Methodology :

• Directing Groups : Introduce temporary protecting groups (e.g., -OMe or -NO₂) to steer electrophilic substitution to the desired position.
• Metal-Mediated C-H Activation : Use Pd or Ru catalysts to functionalize specific positions (e.g., ortho to hydroxyl groups) .
• Kinetic vs. Thermodynamic Control : Optimize reaction time and temperature to favor the desired product (e.g., shorter times for kinetic products).